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Compound of Interest

Compound Name: GNE-6640

Cat. No.: B15582316

This guide provides a detailed comparison of the in vivo anti-tumor effects of GNE-6640, a
selective inhibitor of Ubiquitin-Specific Protease 7 (USP7), with other alternative cancer
therapeutics. The information is intended for researchers, scientists, and drug development
professionals, with a focus on experimental data, protocols, and the underlying signaling
pathways.

Mechanism of Action: USP7 Inhibition

GNE-6640 is a non-covalent inhibitor of USP7, an enzyme that plays a critical role in regulating
protein stability.[1] USP7 removes ubiquitin tags from proteins, rescuing them from degradation
by the proteasome. A key substrate of USP7 is MDM2, an E3 ubiquitin ligase that targets the
tumor suppressor protein p53 for degradation.[1] By inhibiting USP7, GNE-6640 leads to the
degradation of MDM2, which in turn stabilizes and activates p53.[1] This activation of p53 can
trigger cell cycle arrest and apoptosis in tumor cells.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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